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Compound of Interest

Compound Name: Reactive red 45

Cat. No.: B1210583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the covalent bonding mechanism of

C.I. Reactive Red 45, a dichlorotriazine azo dye. The content herein is intended for an

audience with a technical background in chemistry and related sciences, offering detailed

insights into the reaction kinetics, influencing factors, and experimental protocols for

quantitative analysis.

Introduction to Reactive Red 45 and its Covalent
Bonding
Reactive Red 45 (C.I. 18209) is a water-soluble anionic dye widely used in the textile industry

for coloring cellulosic fibers such as cotton.[1] Its ability to form a strong, permanent covalent

bond with the fiber is the basis for its high wash fastness and brilliant color.[1] The reactive

group responsible for this covalent linkage is the dichlorotriazine ring.

The fundamental principle of covalent bonding for Reactive Red 45 involves a nucleophilic

substitution reaction between the dye molecule and the hydroxyl groups of the cellulose

polymer under alkaline conditions.[2] This process, however, is in competition with the

hydrolysis of the dye, where the reactive group reacts with water instead of the fiber.

Understanding and optimizing the conditions that favor dye-fiber fixation over hydrolysis is

critical for efficient and effective dyeing.
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The Covalent Bonding Mechanism
The covalent bond formation between Reactive Red 45 and cellulose proceeds in a two-step

mechanism:

Exhaustion: In an aqueous solution, an electrolyte (such as sodium chloride or sodium

sulfate) is added to overcome the electrostatic repulsion between the anionic dye and the

negatively charged surface of the cellulosic fiber in water. This promotes the adsorption of

the dye onto the fiber surface.[1]

Fixation: The addition of an alkali, such as sodium carbonate, raises the pH of the dyebath.

This high pH is crucial as it facilitates the ionization of the hydroxyl groups on the cellulose to

form highly nucleophilic cellulosate anions (Cell-O⁻).[2][3] These anions then attack the

electron-deficient carbon atoms of the dichlorotriazine ring, displacing a chloride ion and

forming a stable ether linkage.

The competing hydrolysis reaction also occurs under these alkaline conditions, where

hydroxide ions (OH⁻) from the water act as the nucleophile, leading to the formation of a non-

reactive, hydrolyzed dye.[3]

Diagram of the Covalent Bonding Pathway
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Caption: Covalent bonding and hydrolysis pathway of Reactive Red 45.

Factors Influencing Covalent Bonding and Fixation
Efficiency
The efficiency of the covalent bonding, known as the fixation rate, is influenced by several key

parameters:

pH: An alkaline medium is essential for the formation of the cellulosate anion. Generally, a

pH range of 10-11 is optimal for the fixation of dichlorotriazine dyes.[3][4] However,

excessively high pH can increase the rate of dye hydrolysis.[3]

Temperature: Higher temperatures increase the rate of both fixation and hydrolysis. The

optimal temperature depends on the specific reactivity of the dye. For dichlorotriazine dyes,

which are highly reactive, dyeing can often be carried out at lower temperatures (e.g., 30-

40°C) compared to less reactive dyes.[1]
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Electrolyte Concentration: The concentration of salt affects the exhaustion of the dye onto

the fiber. Higher salt concentrations generally lead to higher exhaustion and subsequently

higher fixation, up to a certain point.

Dyeing Time: Sufficient time is required for the diffusion of the dye into the fiber and for the

chemical reaction to occur. Prolonging the fixation time can increase the degree of fixation,

but also the extent of hydrolysis.

Quantitative Analysis of Covalent Bonding
The extent of covalent bonding is typically quantified by the fixation rate (F), which is the

percentage of the initially applied dye that has covalently bonded to the fiber.

Data Presentation
While specific kinetic data for Reactive Red 45 is not readily available in the public domain, the

following table presents typical data for dichlorotriazinyl reactive dyes, illustrating the influence

of pH and temperature on the pseudo-first-order rate constant of reaction with cellulose

(k_cell).

Dye Class pH Temperature (°C)
k_cell (s⁻¹)
(Illustrative)

Dichlorotriazinyl 9 30 1.5 x 10⁻⁴

Dichlorotriazinyl 10 30 5.0 x 10⁻⁴

Dichlorotriazinyl 11 30 8.0 x 10⁻⁴

Dichlorotriazinyl 10 40 1.2 x 10⁻³

Note: These are illustrative values based on data for similar dyes and are intended to show

general trends.

Experimental Protocols
Determination of Fixation Rate by Spectrophotometry
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This method involves measuring the amount of unfixed and hydrolyzed dye in the dyebath and

wash liquors.

Materials and Equipment:

Scoured and bleached cotton fabric

Reactive Red 45

Sodium chloride (NaCl)

Sodium carbonate (Na₂CO₃)

UV-Vis Spectrophotometer

Laboratory dyeing machine

Volumetric flasks and pipettes

Procedure:

Dyeing:

Prepare a dyebath with a known concentration of Reactive Red 45, NaCl, and water.

Immerse a known weight of cotton fabric in the dyebath.

Agitate the bath at the desired temperature for a set period to allow for dye exhaustion.

Add a known amount of Na₂CO₃ to initiate fixation and continue the dyeing for the desired

time.

Collection of Unfixed Dye:

After dyeing, collect the remaining dyebath.

Thoroughly rinse the dyed fabric with cold and hot water to remove all unfixed and

hydrolyzed dye. Collect all rinsing liquors.
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Combine the initial dyebath and all rinsing liquors in a volumetric flask and dilute to a

known volume.

Spectrophotometric Analysis:

Measure the absorbance of the combined solution at the maximum absorption wavelength

(λ_max) of Reactive Red 45.

Using a pre-determined calibration curve of Reactive Red 45, calculate the concentration

of the unfixed dye.

Calculation of Fixation Rate:

Calculate the total amount of unfixed dye.

The fixation rate (F) is calculated as: F (%) = [ (Initial amount of dye - Amount of unfixed

dye) / Initial amount of dye ] x 100

Diagram of the Experimental Workflow for Fixation Rate Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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